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Introduction

Carotegrast methyl (also known as AJM300) is an orally administered small-molecule o4-
integrin antagonist.[1][2] Its active metabolite, carotegrast, exerts an anti-inflammatory effect
by inhibiting the trafficking and extravasation of lymphocytes into sites of inflammation.[3][4]
This mechanism is particularly relevant in the treatment of inflammatory bowel diseases (IBD)
like ulcerative colitis (UC), where an excessive accumulation of lymphocytes in the intestinal
mucosa contributes to chronic inflammation.[5][6]

Carotegrast functions as a dual antagonist for both a431 and a4f37 integrins.[1] By blocking
the interaction of these integrins on the surface of lymphocytes with their respective ligands—
Vascular Cell Adhesion Molecule-1 (VCAM-1) and Mucosal Addressin Cell Adhesion Molecule-
1 (MAdCAM-1)—on endothelial cells, carotegrast effectively reduces lymphocyte migration
into gut tissues.[5][7][8] This targeted action on a key step of the inflammatory cascade makes
carotegrast a promising therapeutic agent for UC.[6] It received its first approval in Japan for
treating moderately active ulcerative colitis.[3][4][9]

These application notes provide detailed protocols for assessing the biological effects of
carotegrast on lymphocyte trafficking, from in vitro cell-based assays to in vivo
pharmacodynamic measurements.
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Mechanism of Action of Carotegrast

Carotegrast inhibits lymphocyte extravasation by blocking the critical adhesion step required
for cells to migrate from the bloodstream into tissue. The drug's active metabolite specifically
targets 0431 and a4f37 integrins on lymphocytes, preventing them from binding to VCAM-1 and
MAdCAM-1 on the vascular endothelium of inflamed tissues. This disruption of the cell
adhesion cascade is the primary mechanism behind its anti-inflammatory effects.[10]
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1. Culture Endothelial Cells 3. Label Lymphocytes
(e.g., HUVECS) to confluence (e.g., Jurkat cells or PBMCs)
in a 96-well plate. with a fluorescent dye.
2. Activate Endothelial Cells 4. Pre-incubate labeled
(e.g., with TNF-0a) to induce lymphocytes with varying
VCAM-1/MAdCAM-1 expression. concentrations of Carotegrast.

5. Add treated lymphocytes
to the endothelial monolayer
and incubate.

6. Wash wells to remove
non-adherent cells.

:

7. Quantify Adhesion
by measuring fluorescence
in a plate reader.

:

8. Analyze Data
Calculate IC50 of Carotegrast
for adhesion inhibition.
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1. Seed Endothelial Cells
on a porous membrane insert 3. Treat Lymphocytes )

(e.g., Transwell) and grow with Carotegrast or vehicle
to a confluent monolayer.

'

2. Add Chemoattractant 4. Add treated lymphocytes
(e.g., SDF-1a) to the to the upper chamber
lower chamber of the plate. (on top of the endothelium).

5. Incubate for several hours
to allow for migration.

6. Quantify Migrated Cells
in the lower chamber via
flow cytometry or cell counting.

7. Analyze Data
Compare migration in treated vs.
untreated conditions.
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1. Collect Baseline Blood Sample
from subject (human or animal)
prior to drug administration.

2. Administer Carotegrast
(e.g., single oral dose).

3. Collect Post-Dose Blood Samples
at multiple time points
(e.g., 2, 4, 8, 24 hours).

:

4. Perform Complete Blood Count (CBC)
with differential to determine

absolute lymphocyte counts.
I

v

5. (Optional) Perform Flow Cytometry
to analyze specific lymphocyte
subsets (CD4+, CD8+, etc.).

o

6. Analyze Data
Plot lymphocyte count over time
to observe changes from baseline.

Optional
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Measuring
Carotegrast Effects on Lymphocyte Trafficking]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1668454#measuring-carotegrast-effects-on-
lymphocyte-trafficking]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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